Cas no 30200-48-7 (1-amino-3-(naphthalen-1-yloxy)propan-2-ol)

1-Amino-3-(naphthalen-1-yloxy)propan-2-ol is a β-amino alcohol derivative featuring a naphthalene ether moiety. This compound is of interest in synthetic organic chemistry due to its bifunctional structure, which includes both an amino and a hydroxyl group, making it a versatile intermediate for the preparation of pharmaceuticals, ligands, and chiral auxiliaries. The naphthalene ring enhances lipophilicity, potentially improving binding affinity in biologically active molecules. Its stereochemistry also allows for applications in asymmetric synthesis. The compound’s stability and reactivity profile make it suitable for further functionalization, including amidation, esterification, or nucleophilic substitution reactions, supporting diverse research and industrial applications.

1-amino-3-(naphthalen-1-yloxy)propan-2-ol structure

30200-48-7 structure

Product Name:1-amino-3-(naphthalen-1-yloxy)propan-2-ol

CAS No:30200-48-7

MF:

MW:

CID:4729143

Update Time:2025-07-23

1-amino-3-(naphthalen-1-yloxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

- 1-amino-3-(naphthalen-1-yloxy)propan-2-ol

1-amino-3-(naphthalen-1-yloxy)propan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A559560-50mg	1-amino-3-(naphthalen-1-yloxy)propan-2-ol	30200-48-7	50mg	$ 173.00	2023-04-19
TRC	A559560-250mg	1-amino-3-(naphthalen-1-yloxy)propan-2-ol	30200-48-7	250mg	$ 800.00	2023-09-09
TRC	A559560-500mg	1-amino-3-(naphthalen-1-yloxy)propan-2-ol	30200-48-7	500mg	$ 1378.00	2023-04-19

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Additional information on 1-amino-3-(naphthalen-1-yloxy)propan-2-ol

1-Amino-3-(Naphthalen-1-yloxy)Propan-2-Ol: A Comprehensive Overview

1-Amino-3-(Naphthalen-1-yloxy)Propan-2-Ol (CAS No. 30200-48-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a naphthalene ring attached to an oxy group, which is further connected to a propanol backbone containing an amino group. This combination of functional groups imparts the compound with versatile chemical properties.

Recent studies have highlighted the importance of 1-amino-3-(naphthalen-1-yloxy)propan-2-ol in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with potential anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against chronic inflammatory diseases, suggesting its utility in drug design.

The synthesis of 1-amino-3-(naphthalen-1-yloxy)propan-2-ol involves a multi-step process that typically begins with the preparation of the naphthol derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the amino and hydroxyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions, leading to higher yields and improved purity.

In terms of physical properties, 1-amino-3-(naphthalen-1-yloxy)propan-2-ol is known for its high solubility in polar solvents, which makes it suitable for various chemical reactions. Its melting point and boiling point are critical parameters that influence its stability under different conditions. Recent thermodynamic studies have provided insights into its phase behavior, which is essential for its application in pharmaceutical formulations.

The applications of 1-amino-3-(naphthalen-1-yloxy)propan-2-oL extend beyond pharmacology. It has been investigated for its potential use in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable bonds with other molecules makes it a valuable component in creating high-performance materials.

From an environmental perspective, understanding the biodegradability and toxicity of 1-amino-Naphthalen-propanol derivatives is crucial for their safe application. Recent eco-toxicological studies have assessed its impact on aquatic life, providing guidelines for its responsible use in industrial settings.